8-Fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid

• IUPAC Name: 5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid
• InChI: InChI=1S/C7H10FNO3/c8-7(5(10)11)2-9-1-6(7)3-12-4-6/h9H,1-4H2,(H,10,11)
• InChI Key: VTUCMTYZOBONKZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(COC2)C(CN1)(C(=O)O)F
• Molecular Formula: C7H10FNO3
• Molecular Weight: 175.16 g/mol

Description

8-Fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid is a chemical compound with the molecular formula C7H10FNO3. It is used for research purposes.

Molecular Structure Analysis

The molecular weight of this compound is 175.16. The InChI code for this compound is 1S/C7H10FNO3.ClH/c8-7(5(10)11)2-9-1-6(7)3-12-4-6;/h9H,1-4H2,(H,10,11);1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 175.16. The storage and boiling point conditions are not specified.

Scientific Research Applications

Synthesis and Drug Discovery

A significant application of 8-Fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid and its derivatives is in the synthesis of novel chemical compounds for drug discovery. Researchers have developed new classes of thia/oxa-azaspiro[3.4]octanes, including this compound derivatives, designed as multifunctional, structurally diverse modules for drug discovery purposes (Li, Rogers-Evans, & Carreira, 2013).

Synthesis Techniques

Innovative synthesis techniques have been developed for compounds related to this compound. For example, a convenient synthesis of 8-oxa-2-azaspiro[4.5]decane from commercially available reagents has been reported. This compound is promising for the production of important biologically active compounds (Ogurtsov & Rakitin, 2020).

Structural and Molecular Analysis

There have been studies focusing on the structural and molecular analysis of compounds structurally similar to this compound. For instance, the crystal and molecular structure of 1′-Benzyl-8-(4-fluorobenzyl)-8-azaspiro[bicyclo-[3.2.1]octane-3,4′-imidazolidine]-2′,5′-dione has been investigated, which provides insights into the structural characteristics of these compounds (Manjunath et al., 2011).

Applications in Antibacterial Agents

This compound derivatives have been explored as potential antibacterial agents. Novel derivatives have been synthesized and evaluated for their antibacterial activity against respiratory pathogens, which highlights the potential therapeutic applications of these compounds (Odagiri et al., 2013).

Exploration of Spirocyclic Derivatives

There has been research into the exploration of spirocyclic derivatives of compounds like this compound as antibacterial agents. This research expands the understanding of the potential uses of these compounds in medical applications, especially in combating bacterial infections (Lukin et al., 2022).